Cas no 1805752-88-8 (Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate)

• Product Name: Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate
• CAS No: 1805752-88-8
• MF: C₁₄H₁₇BrO₃
• MW: 313.186983823776
• CID: 5002840
• Update Time: 2025-06-10

Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate

• Inchi： 1S/C14H17BrO3/c1-3-18-14(17)9-11-5-4-10(2)8-12(11)13(16)6-7-15/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： VWSSPXZXSOEEDY-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C)C=CC=1CC(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 291
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate

Comprehensive Overview of Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1805752-88-8)

Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate (CAS No. 1805752-88-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a bromopropanoyl moiety and a methylphenylacetate group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and weight, along with its precise CAS registry number, make it a subject of interest for researchers exploring novel drug candidates and fine chemicals.

The compound's chemical structure combines a phenylacetate backbone with a 3-bromopropanoyl substituent, which enhances its reactivity in nucleophilic substitution reactions. This characteristic is particularly valuable in the synthesis of heterocyclic compounds, a class of molecules widely used in medicinal chemistry. Recent studies highlight its role in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways, aligning with the growing demand for precision medicine and targeted therapies.

In the context of green chemistry, researchers are increasingly focusing on optimizing the synthesis of Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate to minimize environmental impact. Techniques such as catalytic bromination and solvent-free reactions are being explored to improve yield and reduce waste. These advancements resonate with the global push toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound's potential application in material science. Its aromatic ester functionality and halogenated side chain make it a candidate for designing polymeric materials with tailored properties, such as enhanced thermal stability or biodegradability. This aligns with the rising popularity of searches for smart materials and eco-friendly polymers in scientific literature and patent databases.

From an analytical perspective, CAS No. 1805752-88-8 is often characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and validate its structure, which is critical for reproducibility in research. The compound's spectral data and chromatographic profiles are frequently referenced in peer-reviewed journals, addressing common queries about its analytical validation.

In summary, Ethyl 2-(3-bromopropanoyl)-4-methylphenylacetate represents a multifaceted compound with applications spanning pharmaceutical synthesis, green chemistry, and advanced materials. Its CAS registry number (1805752-88-8) serves as a key identifier for researchers and manufacturers alike. As the scientific community continues to explore its potential, this compound remains a relevant topic in discussions about innovation in organic chemistry and sustainable industrial processes.